Cas no 57771-09-2 (4-(Dibutylamino)salicylaldehyde)

• Product name: 4-(Dibutylamino)salicylaldehyde
• CAS No: 57771-09-2
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD08276356
• CID: 947518
• PubChem ID: 87558310

4-(Dibutylamino)salicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Dibutylamino)salicylaldehyde
• 4-(dibutylamino)-2-hydroxybenzaldehyde
• D3260
• BWHGDPKOFVNGFQ-UHFFFAOYSA-N
• 4-dibutylamino-2-hydroxybenzaldehyde
• 2-Hydroxy-4-(dibutylamino)benzaldehyde
• N,N-dibutyl-4-amino-2-hydroxy-benzaldehyde
• MFCD08276356
• AKOS027327449
• DB-053099
• CS-0453749
• T71086
• DTXSID20594890
• SCHEMBL7064653
• AS-63637
• A869594
• 57771-09-2
• SY054689

• MDL： MFCD08276356
• Inchi： 1S/C15H23NO2/c1-3-5-9-16(10-6-4-2)14-8-7-13(12-17)15(18)11-14/h7-8,11-12,18H,3-6,9-10H2,1-2H3
• InChI Key： BWHGDPKOFVNGFQ-UHFFFAOYSA-N
• SMILES： O([H])C1=C(C([H])=O)C([H])=C([H])C(=C1[H])N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 249.17300
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• XLogP3: 4.2
• Tautomer Count: 5

Experimental Properties

• Color/Form: Not determined
• Density: 1.03
• Refractive Index: gt. 1.5980-1.6020
• PSA: 40.54000
• LogP: 3.61130

4-(Dibutylamino)salicylaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：<0°C

4-(Dibutylamino)salicylaldehyde Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(Dibutylamino)salicylaldehyde

4-(Dibutylamino)salicylaldehyde: A Comprehensive Overview

4-(Dibutylamino)salicylaldehyde (CAS No. 57771-09-2) is a compound of significant interest in various fields, including organic chemistry, pharmacology, and material science. This compound, also referred to as dibutylamino salicylaldehyde, is characterized by its unique structure, which combines a salicylaldehyde moiety with a dibutylamino group. The salicylaldehyde core is a derivative of salicylic acid, a well-known compound with a wide range of applications in medicine and industry.

The dibutylamino group attached to the salicylaldehyde structure introduces interesting electronic and steric properties, making this compound versatile for various applications. Recent studies have highlighted its potential in the development of new drugs, sensors, and advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of biologically active molecules, particularly in the context of anti-inflammatory agents and antioxidants.

One of the most promising areas of research involving 4-(dibutylamino)salicylaldehyde is its application in the field of optoelectronics. Scientists have demonstrated that this compound can serve as a building block for constructing novel organic semiconductors. These materials exhibit excellent charge transport properties, making them ideal candidates for use in flexible electronics and advanced display technologies.

In addition to its electronic applications, 4-(dibutylamino)salicylaldehyde has also been investigated for its potential in bioimaging and drug delivery systems. Its ability to interact with biological molecules makes it a valuable tool in the development of targeted therapies. Recent studies have shown that this compound can be used as a scaffold for designing molecules that selectively bind to specific proteins or nucleic acids, opening new avenues for diagnostics and treatment.

The synthesis of 4-(dibutylamino)salicylaldehyde involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications.

From an environmental perspective, understanding the behavior of 4-(dibutylamino)salicylaldehyde in natural systems is crucial for assessing its safety and sustainability. Studies on its degradation pathways and bioaccumulation potential are ongoing, with particular emphasis on minimizing its ecological footprint.

In conclusion, 4-(dibutylamino)salicylaldehyde (CAS No. 57771-09-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a key player in the development of innovative solutions for modern challenges in health care, technology, and environmental science.